Cas no 848357-29-9 (5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester)
5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester is a specialized organic compound with significant synthetic utility. It serves as a valuable intermediate in the synthesis of biologically active molecules, offering high purity and structural integrity. This compound's unique boronic acid functionality facilitates efficient cross-coupling reactions, enhancing its versatility in organic synthesis.
848357-29-9 structure
Product Name:5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester
CAS No:848357-29-9
MF:C15H18BNO5
MW:303.118124485016
CID:716533
Update Time:2026-04-29
5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-1-carboxylicacid, 5-acetyl-2-borono-, 1-(1,1-dimethylethyl) ester (9CI)
- 1H-Indole-1-carboxylic acid, 5-acetyl-2-borono-, 1-(1,1- dimethylethyl) ester
- 5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester
-
- Inchi： InChI=1S/C15H18BNO5/c1-9(18)10-5-6-12-11(7-10)8-13(16(20)21)17(12)14(19)22-15(2,3)4/h5-8,20-21H,1-4H3
- InChI Key： JNZXANWFJBJUNO-UHFFFAOYSA-N
- SMILES： CC(=O)C1=CC2=C(C=C1)N(C(=C2)B(O)O)C(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 303.12800
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
Experimental Properties
- PSA: 88.76000
- LogP: 1.30690
5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11037-100MG |
5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester |
848357-29-9 | 95% | 100MG |
￥ 1,280.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11037-250MG |
5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester |
848357-29-9 | 95% | 250MG |
￥ 2,052.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11037-500MG |
5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester |
848357-29-9 | 95% | 500MG |
￥ 3,418.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11037-1G |
5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester |
848357-29-9 | 95% | 1g |
￥ 5,121.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11037-5G |
5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester |
848357-29-9 | 95% | 5g |
￥ 15,364.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11037-10G |
5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester |
848357-29-9 | 95% | 10g |
￥ 25,608.00 | 2023-04-13 | |
| Cooke Chemical | LN8225057-1g |
1H-Indole-1-carboxylicacid,5-acetyl-2-borono-,1-(1 |
848357-29-9 | 1-dimethylethyl)ester(9CI) | 1g |
RMB 6828.00 | 2025-02-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1072306-1g |
(5-acetyl-1-(tert-butoxycarbonyl)-1H-indol-2-yl)boronic acid |
848357-29-9 | 98% | 1g |
￥11949.00 | 2024-07-28 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11037-100mg |
5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester |
848357-29-9 | 95% | 100mg |
￥1397.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBEB11037-250mg |
5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester |
848357-29-9 | 95% | 250mg |
￥2239.0 | 2024-04-16 |
5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
848357-29-9 (5-acetyl-2-borono-1H-indole-1-carboxylic acid-1-(1,1-dimethylethyl) ester) Related Products
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